Cas no 255056-44-1 ((4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE)
255056-44-1 structure
Product Name:(4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE
CAS No:255056-44-1
MF:C19H14BrF3O3S2
MW:491.341872692108
CID:246779
PubChem ID:16213839
Update Time:2025-04-19
(4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE Chemical and Physical Properties
Names and Identifiers
-
- (4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE
- DIPHENYL(4-BROMOPHENYL)SULFONIUM TRIFLATE
- (4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLAT
- (4-Bromophenyl)diphenylsulfonium trifluoromethanesulfonate
- 527041_ALDRICH
- AG-B-20772
- CTK1A0471
- DIPHENYL(4-BROMOPHENYL)SULPHONIUM TRIFLATE
- KB-207981
- (4-Bromophenyl)(diphenyl)sulfanium trifluoromethanesulfonate
- (4-bromophenyl)-diphenyl-sulfonium;trifluoromethanesulfonate
- 255056-44-1
- GEO-04499
- SCHEMBL52028
- DTXSID80584136
- AKOS040768633
- (4-bromophenyl)-diphenylsulfanium;trifluoromethanesulfonate
- (4-Bromophenyl)diphenylsulfoniumtriflate
- MFCD02683573
-
- Inchi: 1S/C18H14BrS.CHF3O3S/c19-15-11-13-18(14-12-15)20(16-7-3-1-4-8-16)17-9-5-2-6-10-17;2-1(3,4)8(5,6)7/h1-14H;(H,5,6,7)/q+1;/p-1
- InChI Key: DWUGZIQLSUEMEO-UHFFFAOYSA-M
- SMILES: BrC1C=CC(=CC=1)[S+](C1C=CC=CC=1)C1C=CC=CC=1.S(C(F)(F)F)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 489.95202
- Monoisotopic Mass: 489.95198g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 400
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- Color/Form: Solids
- Melting Point: 109-112 °C(lit.)
- PSA: 57.2
- Solubility: Not determined
(4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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